molecular formula C13H9FOS B8683771 1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one

1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one

Cat. No. B8683771
M. Wt: 232.27 g/mol
InChI Key: TUACRTLXMOTXHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C13H9FOS and its molecular weight is 232.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(Thien-2-yl)-3-(4-fluorophenyl)prop-2-en-1-one

Molecular Formula

C13H9FOS

Molecular Weight

232.27 g/mol

IUPAC Name

3-(4-fluorophenyl)-1-thiophen-2-ylprop-2-en-1-one

InChI

InChI=1S/C13H9FOS/c14-11-6-3-10(4-7-11)5-8-12(15)13-2-1-9-16-13/h1-9H

InChI Key

TUACRTLXMOTXHL-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C(=O)C=CC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of sodium ethoxide (21% by weight in EtOH, 0.68 gm, 10 mmol) was added to a solution of 2-acetylthiophene (12.60 gm, 100 mmol, from Aldrich) and 4-fluorobenzaldehyde (12.41 gm, 100 mmol, from Aldrich) in EtOH (50 ml) and the mixture stirred under argon for 15 minutes. More EtOH (25 ml) was then added to make a slurry of the reaction mixture, which had partially solidified. Acetic acid (0.60 gm, 11 mmol) was added and a yellow solid filtered out of solution. The solid was recrystallized from EtOAc and hexane to afford the title compound as long, pale yellow needles (17.679 gm, 71%).
Quantity
0.68 g
Type
reactant
Reaction Step One
Quantity
12.6 g
Type
reactant
Reaction Step One
Quantity
12.41 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Three

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